Cas no 492994-32-8 (Butanedioic acid, mono(4-formylphenyl) ester)

• Product Name: Butanedioic acid, mono(4-formylphenyl) ester
• CAS No: 492994-32-8
• MF: C₁₁H₉O₅
• MW: 221.186163663864
• CID: 1519502
• PubChem ID: 71362682
• Update Time: 2025-04-21

Butanedioic acid, mono(4-formylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mono(4-formylphenyl) ester
• 4-(4-formylphenoxy)-4-oxobutanoate
• DTXSID20786293
• 492994-32-8

• Inchi： 1S/C11H10O5/c12-7-8-1-3-9(4-2-8)16-11(15)6-5-10(13)14/h1-4,7H,5-6H2,(H,13,14)/p-1
• InChI Key： NTAILTVKNLPYBU-UHFFFAOYSA-M
• SMILES： O(C(CCC(=O)[O-])=O)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 221.04497
• Monoisotopic Mass: 221.04499838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 83.5